Cas no 946333-53-5 (5-ethyl-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 946333-53-5
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5514691
• Update Time: 2025-10-09

5-ethyl-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-ethyl-N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• 5-ethyl-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

• Inchi： 1S/C20H20N2O4S2/c1-2-16-8-10-19(27-16)28(24,25)21-15-7-9-17-14(13-15)5-3-11-22(17)20(23)18-6-4-12-26-18/h4,6-10,12-13,21H,2-3,5,11H2,1H3
• InChI Key： NHUKPOFOVMMVEK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)SC(CC)=CC=1

Additional information on 5-ethyl-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

5-Ethyl-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide (CAS No. 946333-53-5)

The compound 5-Ethyl-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide with CAS No. 946333-53-5 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiophene ring, a tetrahydroquinoline moiety, and a furan derivative. The integration of these functional groups makes it a versatile compound with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the antioxidant properties of this compound, which are attributed to its thiophene and furan components. These groups are known to exhibit strong electron-donating abilities, making them effective in neutralizing reactive oxygen species (ROS). This property has led researchers to explore its potential as a therapeutic agent in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, the compound is typically derived from a multi-step process involving the coupling of thiophene derivatives with tetrahydroquinoline precursors. The use of palladium catalysts has been shown to significantly enhance the efficiency of this reaction, leading to higher yields and better purity. This optimized synthesis method has been documented in several recent publications, underscoring its importance in organic chemistry research.

The pharmacokinetic profile of 5-Ethyl-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide has also been a focal point of investigation. Studies indicate that the compound exhibits moderate bioavailability and favorable distribution characteristics in preclinical models. These findings suggest that it could be a promising candidate for drug development programs targeting chronic inflammatory conditions.

Furthermore, the compound's ability to act as a selective inhibitor of certain enzymes has been explored in recent enzymology studies. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This activity positions it as a potential lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

From a materials science perspective, the compound's unique electronic properties make it an attractive candidate for applications in organic electronics. Its ability to act as an electron acceptor in organic photovoltaic devices has been demonstrated in several cutting-edge studies. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends used for flexible electronics.

In conclusion, 5-Ethyl-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide (CAS No. 946333-53) represents a multifaceted molecule with diverse applications across various scientific domains. Its chemical structure endows it with unique functional properties that continue to be explored by researchers worldwide. As advancements in synthetic methodologies and biological assays progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.